Cas no 117538-45-1 (2-bromo-1-(3-chlorophenyl)ethan-1-ol)

2-bromo-1-(3-chlorophenyl)ethan-1-ol Properties

Names and Identifiers

• 2-BROMO-1-(3-CHLOROPHENYL)ETHANOL
• 1-(3-chlorobiphenyl)-2,2-dimethylpropan-1-one
• 1-(3-chlorophenyl)-2,2-dimethyl-1-propanone
• 1-(3-chlorophenyl)2,2-dimethylpropan-1-one
• 1-(3-Chlorophenyl)-2-bromoethanol
• 2-(2-BROMOPHENYL)-2-(6-CHLORO-3-PYRIDAZINYL)ACETONITRILE
• 3'-CHLORO-2,2-DIMETHYLPROPIOPHENONE
• 2-bromanyl-1-(3-chlorophenyl)ethanol
• ioglycamicacid
• 2-bromo-1-(m-chlorophenyl)ethanol
• A803781
• A811686
• 2-bromo-1-(3-chlorophenyl)ethan-1-ol
• FT-0651684
• SCHEMBL7107297
• AKOS015890125
• 117538-45-1
• SSQKRNANOICYRX-UHFFFAOYSA-N
• FT-0652839
• EN300-136194
• 174699-76-4
• +Expand

• InChIKey： SSQKRNANOICYRX-UHFFFAOYSA-N
• Inchi： 1S/C8H8BrClO/c9-5-8(11)6-2-1-3-7(10)4-6/h1-4,8,11H,5H2
• SMILES： BrC([H])([H])C([H])(C1C([H])=C([H])C([H])=C(C=1[H])Cl)O[H]

Computed Properties

• Exact Mass: 233.94500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 233.94471g/mol
• Heavy Atom Count: 11
• Complexity: 121
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 2.76830
• PSA: 20.23000
• Boiling Point: 290.902 °C at 760 mmHg
• Flash Point: 129.733 °C
• Density: 1.617